Cas no 1215477-19-2 (N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
• CAS No: 1215477-19-2
• MF: C₂₁H₂₃ClFN₃O₃S
• MW: 451.942026376724
• CID: 5472517
• Update Time: 2025-07-02

N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-fluoro-2-benzothiazolyl)-3-methoxy-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

• Inchi： 1S/C21H22FN3O3S.ClH/c1-27-17-4-2-3-15(13-17)20(26)25(8-7-24-9-11-28-12-10-24)21-23-18-6-5-16(22)14-19(18)29-21;/h2-6,13-14H,7-12H2,1H3;1H
• InChI Key： VYOAYQYSGNTUAI-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(F)=CC=C2N=1)(CCN1CCOCC1)C(C1C=CC=C(OC)C=1)=O.Cl

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

Introduction to N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride (CAS No. 1215477-19-2)

N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride, identified by its CAS number 1215477-19-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The core structure of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride is characterized by a benzamide moiety linked to a benzothiazole ring. The presence of a fluoro substituent at the 6-position of the benzothiazole ring enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the methoxy group at the 3-position of the benzamide and the morpholine side chain contribute to the molecule's solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that target inflammatory and immunomodulatory pathways. The benzothiazole scaffold is known for its anti-inflammatory properties, and modifications to this core structure have led to several compounds entering clinical trials for various diseases. The specific arrangement of functional groups in N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride suggests potential activity in modulating immune responses, which has been a focus of research in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The morpholine group, in particular, is known to enhance binding affinity and selectivity towards certain enzymes and receptors. This feature is particularly important in drug development, as it allows for the design of molecules that can precisely target pathological pathways without affecting normal physiological processes. Preclinical studies have indicated that compounds with similar structural features may inhibit the activity of enzymes involved in pain signaling and neuroinflammation, making them candidates for treating conditions such as neuropathic pain and multiple sclerosis.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluoro group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the overall yield but also allow for greater flexibility in modifying the structure for future derivatives.

Evaluation of the pharmacokinetic properties of N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). The presence of polar functional groups enhances its solubility in water, facilitating oral administration and improving bioavailability. Additionally, preliminary metabolic studies suggest that this compound is resistant to rapid degradation by common cytochrome P450 enzymes, indicating a longer half-life and potentially less frequent dosing requirements.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride and its target proteins with high accuracy. Molecular docking studies have shown that this compound can bind effectively to enzymes such as COX-2 and NFκB p65, which are key players in inflammatory responses. These findings provide a rational basis for further investigation into its potential therapeutic applications.

The development of new therapeutic agents often involves rigorous testing in preclinical models to assess efficacy and safety. Animal studies have demonstrated that N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-[2-(morpholin-4-yloxy)ethyl]benzamide hydrochloride exhibits significant anti-inflammatory effects without notable side effects at tolerated doses. These results are encouraging and support further exploration into its use as a lead compound for drug development. Additionally, toxicology studies have shown that this compound is well-tolerated at high doses, suggesting a favorable safety profile.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(6-fluoro-l,l-benzothiazol-l -ytl)-3-methoxy-N-[Z(morpholln-l -ytl)ethyl]benzarnide hydrochloride will play an increasingly important role in addressing unmet medical needs. The combination of structural features that enhance binding affinity with favorable pharmacokinetic properties makes this molecule an attractive candidate for further development. Future studies will focus on optimizing its pharmacological profile through structural modifications and exploring its potential in treating a range of diseases beyond inflammation.